Cas no 2248349-13-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,1,3-benzothiadiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,1,3-benzothiadiazole-5-carboxylate
• CAS No: 2248349-13-3
• MF: C₁₅H₇N₃O₄S
• MW: 325.298781633377
• CID: 6390267
• PubChem ID: 165725854
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,1,3-benzothiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,1,3-benzothiadiazole-5-carboxylate
• EN300-6515329
• 2248349-13-3
• EN300-6515263
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2lambda4,1,3-benzothiadiazole-5-carboxylate

• Inchi： 1S/C15H7N3O4S/c19-13-9-3-1-2-4-10(9)14(20)18(13)22-15(21)8-5-6-11-12(7-8)17-23-16-11/h1-7H
• InChI Key： XLYCFJRQUHXDRF-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=CC2=N1

Computed Properties

• Exact Mass: 325.01572689g/mol
• Monoisotopic Mass: 325.01572689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,1,3-benzothiadiazole-5-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,1,3-benzothiadiazole-5-carboxylate (CAS: 2248349-13-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,1,3-benzothiadiazole-5-carboxylate (CAS: 2248349-13-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel heterocyclic compounds. The presence of both isoindole and benzothiadiazole moieties in its structure provides a robust platform for further chemical modifications, enabling the development of targeted therapeutics. Researchers have successfully employed this compound in the synthesis of small-molecule inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the development of potent inhibitors of protein kinases. The study demonstrated that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,1,3-benzothiadiazole-5-carboxylate exhibited high selectivity and affinity for specific kinase targets, making them promising candidates for the treatment of cancers and autoimmune diseases. The research team employed a combination of computational modeling and high-throughput screening to optimize the compound's pharmacokinetic properties.

Another significant application of this compound lies in its photophysical properties. A recent publication in ACS Applied Materials & Interfaces explored its use as a fluorescent probe for bioimaging. The benzothiadiazole moiety confers strong fluorescence emission, which can be harnessed for real-time tracking of cellular processes. This dual functionality—therapeutic potential and imaging capability—positions the compound as a valuable tool in theranostics.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of this compound. Current methodologies often involve multi-step reactions with moderate yields, necessitating further optimization. Additionally, the compound's stability under physiological conditions requires thorough investigation to ensure its efficacy in vivo. Ongoing research is focused on addressing these limitations through innovative synthetic routes and formulation strategies.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,1,3-benzothiadiazole-5-carboxylate represents a compelling area of research with broad implications for drug discovery and biomedical applications. Its unique structural features and multifunctional capabilities underscore its potential as a cornerstone in the development of next-generation therapeutics. Future studies should prioritize the optimization of synthetic protocols and the exploration of its mechanistic underpinnings to fully unlock its therapeutic potential.